Cas no 924712-60-7 (N-[(1,3-benzothiazol-2-yl)methyl]-N-methyl-2-phenylethene-1-sulfonamide)

• Product Name: N-[(1,3-benzothiazol-2-yl)methyl]-N-methyl-2-phenylethene-1-sulfonamide
• CAS No: 924712-60-7
• MF: C₁₇H₁₆N₂O₂S₂
• MW: 344.451141357422
• CID: 5682020
• PubChem ID: 9189870
• Update Time: 2025-05-20

N-[(1,3-benzothiazol-2-yl)methyl]-N-methyl-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(1,3-benzothiazol-2-yl)methyl]-N-methyl-2-phenylethene-1-sulfonamide
• Z26198068
• 924712-60-7
• AKOS017027159
• EN300-26601460

• Inchi： 1S/C17H16N2O2S2/c1-19(13-17-18-15-9-5-6-10-16(15)22-17)23(20,21)12-11-14-7-3-2-4-8-14/h2-12H,13H2,1H3/b12-11+
• InChI Key： HTGISOCKDJNATR-VAWYXSNFSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(C)CC1=NC2C=CC=CC=2S1)(=O)=O

Computed Properties

• Exact Mass: 344.06532010g/mol
• Monoisotopic Mass: 344.06532010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-[(1,3-benzothiazol-2-yl)methyl]-N-methyl-2-phenylethene-1-sulfonamide

N-[(1,3-benzothiazol-2-yl)methyl]-N-methyl-2-phenylethene-1-sulfonamide: A Comprehensive Overview

N-[(1,3-benzothiazol-2-yl)methyl]-N-methyl-2-phenylethene-1-sulfonamide (CAS No. 924712-60-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a sulfonamide derivative with a benzothiazole moiety. Its unique structure and functional groups make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The benzothiazole ring is a heterocyclic aromatic compound that is widely used in the synthesis of pharmaceuticals due to its biological activity and stability. In N-[(1,3-benzothiazol-2-yl)methyl]-N-methyl-2-phenylethene-1-sulfonamide, the benzothiazole ring contributes to the compound's overall stability and enhances its pharmacological properties. The methyl group attached to the nitrogen atom of the sulfonamide moiety further modulates the compound's solubility and bioavailability, making it an attractive candidate for drug development.

The phenylethene backbone of the compound provides additional structural diversity and can influence the compound's interactions with biological targets. The presence of this aromatic group can enhance the compound's binding affinity to specific receptors, which is crucial for its therapeutic efficacy. The sulfonamide functional group, on the other hand, is known for its broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties.

Recent studies have highlighted the potential of N-[(1,3-benzothiazol-2-yl)methyl]-N-methyl-2-phenylethene-1-sulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited potent anti-inflammatory effects in vitro and in vivo. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another notable application of this compound is in the field of oncology. A 2023 study published in Cancer Research demonstrated that N-[(1,3-benzothiazol-2-yl)methyl]-N-methyl-2-phenylethene-1-sulfonamide exhibited significant antiproliferative activity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell cycle progression, suggesting its potential as a novel anticancer agent.

In addition to its therapeutic applications, N-[(1,3-benzothiazol-2-yl)methyl]-N-methyl-2-phenylethene-1-sulfonamide has also been studied for its potential as a lead compound in drug discovery. Its unique structure and multifaceted biological activities make it an excellent starting point for the development of more potent and selective derivatives. Researchers are actively exploring structure–activity relationships (SAR) to optimize the compound's pharmacological profile and improve its therapeutic index.

The synthesis of N-[(1,3-benzothiazol-2-yl)methyl]-N-methyl-2-phenylethene-1-sulfonamide involves several well-established chemical reactions. The key steps include the formation of the benzothiazole ring through cyclization reactions, followed by functional group manipulations to introduce the sulfonamide moiety and other substituents. The synthetic route is highly modular, allowing for easy modification and optimization to tailor the compound's properties for specific applications.

In terms of safety and toxicity, preliminary studies have shown that N-[(1,3-benzothiazol-2-yl)methyl]-N-methyl-2-phenylethene-1-sulfonamide exhibits low toxicity at therapeutic concentrations. However, further preclinical studies are necessary to fully evaluate its safety profile before advancing to clinical trials. These studies will focus on assessing potential side effects, drug interactions, and long-term safety.

The future outlook for N-[(1,3-benzothiazol-2-y l)methyl]-N-methyl - 2 - phenyle th ene - 1 - sulfon amide is promising. Ongoing research aims to expand our understanding of its mechanisms of action and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, N - [ ( 1 , 3 - benz oth iaz ol - 2 - yl ) me th yl ] - N - me th yl - 2 - phen yle th ene - 1 - sulf on amide (CAS No. 924712 - 60 - 7) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structure and multifaceted biological activities make it a valuable candidate for various therapeutic applications. As research continues to uncover new insights into its properties and potential uses, this compound holds great promise for improving patient outcomes in multiple disease areas.